Cas no 937366-54-6 (3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole structure
937366-54-6 structure
Product Name:3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
CAS No:937366-54-6
MF:C14H18BNO2
MW:243.109223842621
MDL:MFCD09879158
CID:1016456
PubChem ID:53398056
Update Time:2025-09-23

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
    • INDOLE-3-BORONIC ACID PINACOL ESTER
    • 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indole
    • 5,3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2yl)indole
    • 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole (ACI)
    • CS-0137703
    • MFCD09879158
    • 3-Indoleboronic Acid Pinacol Ester
    • DTXSID60694404
    • SY029280
    • AS-41870
    • 937366-54-6
    • DB-079675
    • SCHEMBL2111365
    • PINACOL ESTER INDOLE-5-BORONIC ACID
    • WQPRSRMWYVTUTE-UHFFFAOYSA-N
    • MB08127
    • AKOS015950042
    • MDL： MFCD09879158
    • Inchi： 1S/C14H18BNO2/c1-13(2)14(3,4)18-15(17-13)11-9-16-12-8-6-5-7-10(11)12/h5-9,16H,1-4H3
    • InChI Key： WQPRSRMWYVTUTE-UHFFFAOYSA-N
    • SMILES： O1C(C)(C)C(C)(C)OB1C1C2C(=CC=CC=2)NC=1

Computed Properties

  • Exact Mass: 243.14300
  • Monoisotopic Mass: 243.143
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 243.11
  • Topological Polar Surface Area: 34.2A^2

Experimental Properties

  • Density: 1.11
  • PSA: 34.25000
  • LogP: 2.46710

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM136076-500mg
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
 937366-54-6 0.95
500mg
 $360 2021-08-05
TRC
I577768-25mg
Indole-3-boronic Acid Pinacol Ester
 937366-54-6
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Indole-3-boronic Acid Pinacol Ester
 937366-54-6
50mg
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I577768-100mg
Indole-3-boronic Acid Pinacol Ester
 937366-54-6
100mg
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TRC
I577768-250mg
Indole-3-boronic Acid Pinacol Ester
 937366-54-6
250mg
 $529.00 2023-05-18
Alichem
A199008647-1g
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
 937366-54-6 95%
1g
 $708.40 2023-08-31
Apollo Scientific
OR305200-250mg
1H-Indole-3-boronic acid, pinacol ester
 937366-54-6 98%
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Apollo Scientific
OR305200-1g
1H-Indole-3-boronic acid, pinacol ester
 937366-54-6 98%
1g
 £126.00 2024-08-03
abcr
AB480781-250 mg
Indole-3-boronic acid pinacol ester, 95%; .
 937366-54-6 95%
250mg
 €189.20 2023-05-18
abcr
AB480781-1 g
Indole-3-boronic acid pinacol ester, 95%; .
 937366-54-6 95%
1g
 €387.30 2023-05-18

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Production Method

Production Method 1

942070-45-3 942070-45-3
937366-54-6 937366-54-6
Reaction Conditions
1.1 45 min, 180 °C
Reference
Boc Groups as Protectors and Directors for Ir-Catalyzed C-H Borylation of Heterocycles
Kallepalli, Venkata A.; Shi, Feng; Paul, Sulagna; Onyeozili, Edith N.; Maleczka, Robert E.; et al, Journal of Organic Chemistry, 2009, 74(23), 9199-9201

Production Method 2

1484-27-1 1484-27-1
73183-34-3 73183-34-3
937366-54-6 937366-54-6
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethyl sulfoxide ;  8 h, 90 °C
Reference
Preparation of 8-indole [4,3-c] pyrimido [1,2,4] triazole derivatives as antitumor agent
, China, , ,

Production Method 3

120-72-9 120-72-9
73183-34-3 73183-34-3
937366-54-6 937366-54-6
Reaction Conditions
1.1 Catalysts: Bis[1,3-dihydro-1,3-bis(2,4,6-trimethylphenyl)-2H-imidazol-2-ylidene]nickel Solvents: Hexane ;  4 h, 60 °C
Reference
Ni-Catalyzed Traceless, Directed C3-Selective C-H Borylation of Indoles
Tian, Ya-Ming ; Guo, Xiao-Ning ; Wu, Zhu ; Friedrich, Alexandra ; Westcott, Stephen A. ; et al, Journal of the American Chemical Society, 2020, 142(30), 13136-13144

Production Method 4

120-72-9 120-72-9
25015-63-8 25015-63-8
937366-54-6 937366-54-6
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ;  10 min, 80 °C
1.2 Catalysts: 3,4,7,8-Tetramethyl-1,10-phenanthroline ,  Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ;  4 h, 80 °C; 80 °C → rt
1.3 Reagents: Oxygen ;  rt
Reference
A Traceless Directing Group for C-H Borylation
Preshlock, Sean M.; Plattner, Donald L.; Maligres, Peter E.; Krska, Shane W.; Maleczka, Robert E. Jr.; et al, Angewandte Chemie, 2013, 52(49), 12915-12919

Production Method 5

120-72-9 120-72-9
25015-63-8 25015-63-8
937366-54-6 937366-54-6
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ;  20 min, 80 °C; 80 °C → rt
1.2 Catalysts: 3,4,7,8-Tetramethyl-1,10-phenanthroline ,  Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ;  4 h, 80 °C
Reference
Design, synthesis and biological evaluation of pyrazolo[3,4-d]pyrimidine-based protein kinase D inhibitors
Gilles, Philippe; Kashyap, Rudra S.; Freitas, Maria Joao; Ceusters, Sam; Van Asch, Koen; et al, European Journal of Medicinal Chemistry, 2020, 205,

Production Method 6

1484-27-1 1484-27-1
73183-34-3 73183-34-3
937366-54-6 937366-54-6
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: Tetrahydrofuran ;  24 h, reflux
1.2 Reagents: Water
Reference
Alcohol oxidase-based enzyme-linked immunosorbent assay using latent fluorophore or chromophore
, United States, , ,

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Raw materials

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Preparation Products

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Related Literature

937366-54-6 (3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole) Related Products

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